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Compound of Interest

Compound Name: 2,4,5-Trinitrophenol

Cat. No.: B12656829 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for the Handling,

Operation, and Disposal of 2,4,5-Trinitrophenol (Picric Acid)

This document provides critical, step-by-step guidance for researchers, scientists, and drug

development professionals on the safe handling of 2,4,5-Trinitrophenol, a compound that,

while valuable in various laboratory applications, presents significant hazards if mishandled.

Adherence to these protocols is paramount to ensuring a safe laboratory environment.

Occupational Exposure Limits
Regulatory bodies have established exposure limits for 2,4,5-Trinitrophenol to protect

personnel from its toxic effects. The following table summarizes these limits.
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Agency
Exposure Limit
Type

Value Notes

OSHA
Permissible Exposure

Limit (PEL)
0.1 mg/m³

8-hour Time-Weighted

Average (TWA)[1][2]

NIOSH
Recommended

Exposure Limit (REL)
0.1 mg/m³ 10-hour TWA[1][2]

NIOSH
Short-Term Exposure

Limit (STEL)
0.3 mg/m³ 15-minute TWA[1][2]

ACGIH
Threshold Limit Value

(TLV)
0.1 mg/m³ 8-hour TWA[2][3][4]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

75 mg/m³ [3][5]

Recommended Personal Protective Equipment
(PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the minimum required PPE for handling 2,4,5-Trinitrophenol.
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Body Part Type of Protection
Recommended
Material/Specification

Hands Chemical-resistant gloves

Nitrile, Neoprene, or Butyl

rubber. Note: Breakthrough

times vary by manufacturer

and glove thickness. Always

consult the manufacturer's

specific chemical resistance

data.

Eyes/Face
Chemical splash goggles and

face shield

ANSI Z87.1 compliant. A face

shield should be worn over

goggles.

Body Laboratory coat
Flame-resistant, long-sleeved,

and fully buttoned.

Respiratory Respirator

Required if working outside of

a fume hood or if airborne dust

is generated. Use a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors and

particulates.

Feet Closed-toe shoes
Made of a non-porous

material.

Operational Plan: Safe Handling of 2,4,5-
Trinitrophenol
Adherence to a strict operational plan is crucial. Dry picric acid is a powerful explosive sensitive

to heat, shock, and friction.[3] It is imperative to always keep it wet.

Pre-Operational Checks
Verify Hydration: Before handling, visually inspect the container to ensure the 2,4,5-
Trinitrophenol is wetted with at least 30% water. If crystals are visible on the container
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threads or if the material appears dry, DO NOT HANDLE. Immediately contact your

institution's Environmental Health and Safety (EHS) office.

Assemble PPE: Don all required PPE as outlined in the table above.

Prepare Workspace: Ensure a chemical fume hood is operational and the work area is free

of clutter. Remove all metals, bases, and oxidizing agents from the immediate vicinity.

Gather Materials: Have all necessary equipment for the procedure readily available,

including non-metal spatulas (e.g., ceramic or plastic).

Handling Procedure
Work in a Fume Hood: All manipulations of 2,4,5-Trinitrophenol must be conducted within a

certified chemical fume hood.

Dispensing:

Carefully open the container, avoiding friction on the cap.

Use only non-metal spatulas to transfer the material.

If the solution is being prepared, slowly add the 2,4,5-Trinitrophenol to the solvent.

Container Management: After dispensing, clean the threads of the container and the cap with

a damp cloth before resealing to prevent the formation of explosive picrate crystals.

Post-Handling and Disposal
Decontamination: Wipe down the work surface in the fume hood with a suitable

decontaminating solution.

Waste Collection: All waste containing 2,4,5-Trinitrophenol, including contaminated wipes

and disposable equipment, must be collected in a designated, labeled, and sealed container.

The waste must be kept wet.

Disposal: Contact your institution's EHS office for proper disposal procedures. DO NOT

dispose of 2,4,5-Trinitrophenol down the drain, as it can react with metal plumbing to form
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explosive salts.

Emergency Response Plan
Immediate and correct action during an emergency is critical to minimizing harm.

Chemical Spill
Evacuate and Alert: Immediately evacuate the area and alert nearby personnel and your

supervisor.

Assess the Spill:

Small Spill (<100 mL of solution or a few grams of solid): If you are trained and have the

appropriate spill kit, you may clean it up.

Large Spill (>100 mL or if the solid is dry): Evacuate the laboratory, close the doors, and

contact your institution's emergency response team or EHS immediately.

Cleanup of a Small, Wet Spill:

Ensure proper PPE is worn.

Cover the spill with an absorbent material from a chemical spill kit.

Gently wet the spilled material with water to ensure it remains damp.

Carefully scoop the material into a designated waste container using non-metal tools.

Wipe the area with a damp cloth and place it in the waste container.

Seal and label the waste container for disposal by EHS.

Personnel Exposure
Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.
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Remove any contaminated clothing while flushing.

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with water for at least 15 minutes at an eyewash station,

holding the eyelids open.

Seek immediate medical attention.[3]

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration.

Seek immediate medical attention.

Ingestion:

DO NOT INDUCE VOMITING.

Rinse the mouth with water.

Seek immediate medical attention.

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of 2,4,5-Trinitrophenol

Preparation

Handling

Disposal

Emergency Protocol

Start: Handling 2,4,5-Trinitrophenol

Is the material wet?
(>30% water)

Don appropriate PPE

Yes

STOP!
Contact EHS Immediately

No/Unsure

Prepare fume hood

Work in fume hood

Use non-metal tools

Clean container threads
before sealing

Collect all waste
(keep wet)

Contact EHS for disposal

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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